Cas no 90390-30-0 (N-(3,5-difluorobenzyl)propan-1-amine)

• Product Name: N-(3,5-difluorobenzyl)propan-1-amine
• CAS No: 90390-30-0
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 1951703
• PubChem ID: 457613
• Update Time: 2025-04-21

N-(3,5-difluorobenzyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-difluorobenzyl)propan-1-amine
• Benzenemethanamine, 3,5-difluoro-N-propyl-
• DTXSID00238149
• N-[(3,5-difluorophenyl)methyl]propan-1-amine
• 90390-30-0
• CHEMBL1182985

• Inchi： 1S/C10H13F2N/c1-2-3-13-7-8-4-9(11)6-10(12)5-8/h4-6,13H,2-3,7H2,1H3
• InChI Key： SOOBCOHBHTWLOZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CNCCC)F

Computed Properties

• Exact Mass: 185.101606
• Monoisotopic Mass: 185.101606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 2.4

Experimental Properties

• Density: 1.073
• Boiling Point: 205.4°C at 760 mmHg
• Flash Point: 78°C
• Refractive Index: 1.475